Cas no 634164-01-5 (1-(Allyloxy)-3-iodobenzene)

• Product Name: 1-(Allyloxy)-3-iodobenzene
• CAS No: 634164-01-5
• MF: C₉H₉IO
• MW: 260.071635007858
• CID: 2855720
• PubChem ID: 53484558
• Update Time: 2025-08-05

1-(Allyloxy)-3-iodobenzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22444685
• 1-(Allyloxy)-3-iodobenzene
• AKOS008950083
• 634164-01-5

• Inchi： 1S/C9H9IO/c1-2-6-11-9-5-3-4-8(10)7-9/h2-5,7H,1,6H2
• InChI Key： RPLQEKHGDCINML-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)OCC=C

Computed Properties

• Exact Mass: 259.96981Da
• Monoisotopic Mass: 259.96981Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(Allyloxy)-3-iodobenzene

Introduction to 1-(Allyloxy)-3-iodobenzene (CAS No. 634164-01-5) and Its Emerging Applications in Chemical Biology

1-(Allyloxy)-3-iodobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 634164-01-5, is a versatile organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic heterocyclic molecule features an allyl ether group and an iodine substituent, making it a valuable intermediate in synthetic chemistry and a promising candidate for drug discovery. The unique structural properties of 1-(Allyloxy)-3-iodobenzene enable its utility in various biochemical transformations, including cross-coupling reactions, which are pivotal in the development of novel therapeutic agents.

The allyl ether moiety in 1-(Allyloxy)-3-iodobenzene contributes to its reactivity, facilitating its participation in palladium-catalyzed coupling reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required for the design of biologically active compounds. The presence of the iodine atom further enhances its synthetic utility, as iodine can be readily displaced by various nucleophiles under mild conditions, allowing for diverse functionalization strategies.

Recent advancements in medicinal chemistry have highlighted the importance of 1-(Allyloxy)-3-iodobenzene in the synthesis of small-molecule inhibitors targeting key biological pathways. For instance, studies have demonstrated its role in generating substituted benzene derivatives that exhibit inhibitory activity against enzymes involved in cancer metabolism. The compound’s ability to undergo regioselective modifications has enabled researchers to fine-tune its pharmacophoric properties, leading to the discovery of novel lead compounds with improved binding affinity and reduced toxicity.

In addition to its applications in drug development, 1-(Allyloxy)-3-iodobenzene has been explored as a building block in materials science. Its aromatic core and reactive functional groups make it suitable for designing organic semiconductors and luminescent materials. Researchers have leveraged its structural features to develop polymers with enhanced thermal stability and electronic properties, which are critical for next-generation electronic devices. The compound’s versatility underscores its significance as a precursor in both academic research and industrial applications.

The synthesis of 1-(Allyloxy)-3-iodobenzene typically involves the reaction of 3-bromoanisole with allyl alcohol under basic conditions, followed by iodination using a suitable iodinating agent. This synthetic route is efficient and scalable, making it accessible for large-scale production. The compound’s stability under various storage conditions further adds to its practicality as a laboratory reagent. Its high purity and well-characterized spectroscopic properties ensure consistent performance in synthetic protocols, minimizing variability in experimental outcomes.

Current research trends indicate that 1-(Allyloxy)-3-iodobenzene is being increasingly utilized in flow chemistry systems, where controlled reaction conditions enhance yield and reproducibility. The integration of continuous flow technology with traditional batch processing has revolutionized the way complex molecules are synthesized, offering advantages such as reduced solvent consumption and improved safety profiles. The adaptability of 1-(Allyloxy)-3-iodobenzene to these systems highlights its importance in modern synthetic methodologies.

The growing interest in green chemistry has also influenced the use of 1-(Allyloxy)-3-iodobenzene as a sustainable alternative to more hazardous reagents. Researchers are exploring catalytic systems that minimize waste generation while maintaining high reaction efficiency. For example, recent studies have focused on using earth-abundant metals as catalysts to facilitate the coupling reactions involving this compound, aligning with global efforts to promote environmentally friendly chemical processes.

Future directions in the study of 1-(Allyloxy)-3-iodobenzene may include its exploration as a scaffold for developing next-generation therapeutics targeting emerging diseases. The compound’s structural flexibility allows for modifications that could enhance its bioavailability and therapeutic efficacy. Collaborative efforts between academia and industry are likely to drive innovation, leveraging computational modeling and high-throughput screening techniques to accelerate the discovery process.

In conclusion, 1-(Allyloxy)-3-iodobenzene (CAS No. 634164-01-5) represents a cornerstone molecule in modern chemical biology and pharmaceutical research. Its unique structural features and synthetic versatility make it indispensable for constructing complex organic molecules with potential therapeutic applications. As research continues to evolve, this compound is poised to play an even greater role in advancing drug discovery and materials science, solidifying its position as a cornerstone of contemporary chemical innovation.